Cas no 866050-23-9 (1-([4-(2,6-DIMETHYLMORPHOLINO)-3-NITROPHENYL]SULFONYL)-4-PIPERIDINECARBOXYLIC ACID)

This compound is a piperidine carboxylic acid derivative featuring a sulfonyl linker attached to an electron-deficient 4-(2,6-dimethylmorpholino)-3-nitrophenyl moiety. Its key advantages lie in its structure: 1. The specific substitution pattern on the piperidine ring (1-substituent at C4) allows for targeted modification of pharmacophores. 2. The electron-withdrawing nitro group enhances the electrophilicity of the sulfonyl group. 3. This combination facilitates its use as an intermediate in synthetic pathways requiring site-specific functionalization or potentially enabling selective bioconjugation reactions due to its reactivity profile and functional groups (carboxylic acid and amine).
1-([4-(2,6-DIMETHYLMORPHOLINO)-3-NITROPHENYL]SULFONYL)-4-PIPERIDINECARBOXYLIC ACID structure
866050-23-9 structure
Product Name:1-([4-(2,6-DIMETHYLMORPHOLINO)-3-NITROPHENYL]SULFONYL)-4-PIPERIDINECARBOXYLIC ACID
CAS No:866050-23-9
MF:C18H25N3O7S
MW:427.472003698349
CID:5235311
Update Time:2026-03-08

1-([4-(2,6-DIMETHYLMORPHOLINO)-3-NITROPHENYL]SULFONYL)-4-PIPERIDINECARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

    • 1-([4-(2,6-DIMETHYLMORPHOLINO)-3-NITROPHENYL]SULFONYL)-4-PIPERIDINECARBOXYLIC ACID
    • 1-[4-(2,6-dimethylmorpholin-4-yl)-3-nitrobenzenesulfonyl]piperidine-4-carboxylic acid
    • Inchi: 1S/C18H25N3O7S/c1-12-10-19(11-13(2)28-12)16-4-3-15(9-17(16)21(24)25)29(26,27)20-7-5-14(6-8-20)18(22)23/h3-4,9,12-14H,5-8,10-11H2,1-2H3,(H,22,23)
    • InChI Key: YMGASQFYYDUPTE-UHFFFAOYSA-N
    • SMILES: CC1OC(C)CN(C2C=CC(S(N3CCC(C(O)=O)CC3)(=O)=O)=CC=2[N+]([O-])=O)C1

1-([4-(2,6-DIMETHYLMORPHOLINO)-3-NITROPHENYL]SULFONYL)-4-PIPERIDINECARBOXYLIC ACID Pricemore >>

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Additional information on 1-([4-(2,6-DIMETHYLMORPHOLINO)-3-NITROPHENYL]SULFONYL)-4-PIPERIDINECARBOXYLIC ACID

Introduction to 1-([4-(2,6-DIMETHYLMORPHOLINO)-3-NITROPHENYL]SULFONYL)-4-PIPERIDINECARBOXYLIC ACID (CAS No. 866050-23-9)

1-([4-(2,6-DIMETHYLMORPHOLINO)-3-NITROPHENYL]SULFONYL)-4-PIPERIDINECARBOXYLIC ACID] is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 866050-23-9, represents a unique molecular structure that combines a nitrophenyl group with a piperidine carboxylic acid moiety, linked through a sulfonamide bond. The presence of the 2,6-dimethylmorpholine substituent in the phenyl ring introduces a distinct electronic and steric environment, making this molecule a promising candidate for various biochemical applications.

The synthesis and characterization of this compound have been the focus of several recent studies, highlighting its potential in drug discovery. The nitro group in the molecular structure not only contributes to its reactivity but also influences its interactions with biological targets. This dual functionality has been explored in the development of novel therapeutic agents targeting inflammatory and infectious diseases.

In recent years, there has been growing interest in the use of sulfonamide derivatives as pharmacophores due to their ability to modulate enzyme activity and receptor binding. The 4-piperidinecarboxylic acid moiety further enhances the compound's potential by providing a basic nitrogen that can interact with acidic residues in biological targets, thereby increasing binding affinity. This combination of structural features makes 1-([4-(2,6-DIMETHYLMORPHOLINO)-3-NITROPHENYL]SULFONYL)-4-PIPERIDINECARBOXYLIC ACID] a versatile scaffold for designing molecules with specific biological activities.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that derivatives of this molecule may exhibit neuroprotective properties by interacting with neurotransmitter receptors and modulating intracellular signaling pathways. The dimethylmorpholine group, in particular, has been identified as a key structural element that enhances binding to certain neural receptors, potentially leading to improved therapeutic efficacy.

The role of nitroaromatic compounds in medicinal chemistry cannot be overstated. The nitro group in 1-([4-(2,6-DIMETHYLMORPHOLINO)-3-NITROPHENYL]SULFONYL)-4-PIPERIDINECARBOXYLIC ACID] serves multiple purposes, including influencing electronic properties and facilitating metabolic activation or detoxification. Recent advances in computational chemistry have allowed researchers to predict the behavior of such compounds more accurately, enabling the design of more effective derivatives.

In addition to its potential in neurological applications, this compound has shown promise in combating antibiotic-resistant bacteria. The sulfonamide core is well-known for its antimicrobial properties, and modifications to this core have led to the development of new antibiotics. The unique combination of functional groups in 1-([4-(2,6-DIMETHYLMORPHOLINO)-3-NITROPHENYL]SULFONYL)-4-PIPERIDINECARBOXYLIC ACID] may provide a new avenue for developing agents that can overcome existing resistance mechanisms.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as flow chemistry and catalytic processes, have been employed to improve efficiency and scalability. These methods not only enhance the production process but also reduce waste, aligning with modern green chemistry principles.

The pharmacokinetic properties of 1-([4-(2,6-DIMETHYLMORPHOLINO)-3-NITROPHENYL]SULFONYL)-4-PIPERIDINECARBOXYLIC ACID] are another critical area of study. Understanding how the body processes this compound is essential for determining its therapeutic window and potential side effects. Preclinical studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) profiles, providing valuable insights into its potential as a drug candidate.

The development of new drugs is often hampered by issues related to bioavailability and target specificity. However, the unique structural features of 1-([4-(2,6-DIMETHYLMORPHOLINO)-3-NITROPHENYL]SULFONYL)-4-PIPERIDINECARBOXYLIC ACID] offer hope for overcoming these challenges. By fine-tuning the molecular structure through rational drug design, researchers can enhance binding affinity while minimizing off-target effects.

In conclusion, 1-([4-(2,6-DIMETHYLMORPHOLINO)-3-NITROPHENYL]SULFONYL)-4-PIPERIDINECARBOXYLIC ACID] (CAS No. 866050-23-9) represents a significant advancement in pharmaceutical research. Its unique molecular structure and promising biological activities make it a valuable tool for developing new therapeutic agents. As research continues to uncover more about its potential applications, this compound is poised to play a crucial role in addressing some of the most pressing health challenges facing society today.

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